Cas no 25459-05-6 (ammonium cinnamate)

• Product Name: ammonium cinnamate
• CAS No: 25459-05-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 913824
• PubChem ID: 6432274
• Update Time: 2025-04-19

ammonium cinnamate Chemical and Physical Properties

Names and Identifiers

• ammonium cinnamate
• azanium,3-phenylprop-2-enoate
• DTXSID60424081
• 25459-05-6

• Inchi： 1S/C9H8O2.H3N/c10-9(11)7-6-8-4-2-1-3-5-8;/h1-7H,(H,10,11);1H3
• InChI Key： PBLWYVAEJYQTLU-UHFFFAOYSA-N
• SMILES： [O-]C(C=CC1C=CC=CC=1)=O.[NH4+]

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 41.1Ų